Cas no 63626-06-2 (Bromo Didehydro Doxorubicinone)

• Product Name: Bromo Didehydro Doxorubicinone
• CAS No: 63626-06-2
• Molecular Formula: C₂₁H₁₇O₇Br
• Molecular Weight: 461.25948
• CID: 960588
• PubChem ID: 429576

Bromo Didehydro Doxorubicinone Properties

Names and Identifiers

• Bromo Didehydro Doxorubicinone
• 9-(2-bromoacetyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• 14-Brom-7-deoxydaunomycinon
• 8-(2-bromoacetyl)-6,8,11-trihydroxy-1-methoxy-9,10-dihydro-7H-tetracene-5,12-dione
• AC1L8NPY
• CTK2F7853
• NSC258818
• 63626-06-2
• NSC-258818
• DTXSID20330457

• InChIKey： JPMVHEYIIWDGRN-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H17BrO7/c1-29-12-4-2-3-10-14(12)20(27)16-15(18(10)25)19(26)11-7-21(28,13(23)8-22)6-5-9(11)17(16)24/h2-4,24,26,28H,5-8H2,1H3
• SMILES： COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CBr)O)C(=C3C2=O)O)O

Computed Properties

• Exact Mass: 460.01571
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 460.01577g/mol
• Heavy Atom Count: 29
• Complexity: 711
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: 2.06560
• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones